2-Cyclopropoxy-6-methoxybenzoic acid

• Molecular Formula: C11H12O4
• Molecular Weight: 208.21 g/mol
• IUPAC Name: 2-cyclopropyloxy-6-methoxybenzoic acid
• InChI: InChI=1S/C11H12O4/c1-14-8-3-2-4-9(10(8)11(12)13)15-7-5-6-7/h2-4,7H,5-6H2,1H3,(H,12,13)
• InChI Key: DHEJHKNMXALWLM-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C(=CC=C1)OC2CC2)C(=O)O

Description

2-Cyclopropoxy-6-methoxybenzoic acid is a benzoic acid derivative featuring a cyclopropoxy group at the 2-position and a methoxy group at the 6-position of the aromatic ring. This compound combines the steric effects of the cyclopropane ring with the electron-donating methoxy group, resulting in unique physicochemical and biological properties.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-Cyclopropoxy-6-methoxybenzoic acid typically involves the introduction of the cyclopropoxy and methoxy groups onto a benzoic acid derivative. One common method involves the nucleophilic substitution reaction of a suitable benzoic acid precursor with cyclopropyl alcohol and methanol under specific conditions. The reaction is usually carried out in the presence of a base, such as sodium hydroxide, and requires careful control of temperature and pressure to achieve high yields .

Industrial Production Methods

For industrial-scale production, the synthesis of 2-Cyclopropoxy-6-methoxybenzoic acid may involve more efficient and scalable methods. These methods often utilize continuous flow reactors and optimized reaction conditions to ensure consistent product quality and yield. The use of catalysts and advanced purification techniques can further enhance the efficiency of the production process .

Chemical Reactions Analysis

Types of Reactions

2-Cyclopropoxy-6-methoxybenzoic acid can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding quinones or other oxidized derivatives.

Reduction: Reduction reactions can convert the carboxylic acid group to an alcohol or other reduced forms.

Substitution: The methoxy and cyclopropoxy groups can be substituted with other functional groups under appropriate conditions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate and chromium trioxide.

Reduction: Reducing agents such as lithium aluminum hydride or sodium borohydride are often used.

Substitution: Reagents like halogens or nucleophiles can be used for substitution reactions.

Major Products Formed

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield quinones, while reduction can produce alcohols or other reduced derivatives .

Scientific Research Applications

2-Cyclopropoxy-6-methoxybenzoic acid has several scientific research applications:

Chemistry: It is used as a building block in organic synthesis and as a precursor for more complex molecules.

Biology: The compound is studied for its potential biological activity and interactions with biomolecules.

Medicine: Research is ongoing to explore its potential therapeutic effects and use in drug development.

Industry: It is used in the production of specialty chemicals and materials

Mechanism of Action

The mechanism of action of 2-Cyclopropoxy-6-methoxybenzoic acid involves its interaction with specific molecular targets and pathways. The compound can bind to enzymes or receptors, modulating their activity and leading to various biological effects. The exact molecular targets and pathways depend on the specific application and context of use .

Comparison with Similar Compounds

2-Cyclopropoxy-6-(trifluoromethyl)benzoic Acid

• Structure : Cyclopropoxy (2-position) and trifluoromethyl (6-position) groups.
• Key Differences :
  • The trifluoromethyl group is strongly electron-withdrawing, increasing the acidity of the benzoic acid (pKa ~1.5–2.5) compared to the methoxy group (electron-donating, pKa ~4.5–5.5) .
  • Applications : Used in pharmaceuticals (e.g., protease inhibitors) due to enhanced metabolic stability from the trifluoromethyl group. In contrast, methoxy-substituted analogs may prioritize solubility for biological assays .
• Synthesis : Both compounds require regioselective substitution on the benzoic acid scaffold, but trifluoromethylation often demands harsher conditions (e.g., fluorinating agents) compared to methoxy introduction .

2-Cyclopropoxy-6-formylbenzoic Acid

• Structure : Formyl group (6-position) instead of methoxy.
• Key Differences :
  • The formyl group enables nucleophilic addition reactions (e.g., Grignard reactions), making it a versatile intermediate for synthesizing alcohols, amines, or heterocycles. Methoxy groups lack this reactivity .
  • Biological Activity : Formyl derivatives are explored for anticancer properties (via aldehyde dehydrogenase inhibition), whereas methoxy analogs may exhibit antimicrobial activity due to improved membrane penetration .

2-(Cyclopropylmethoxy)-6-hydroxybenzoic Acid

• Structure : Cyclopropylmethoxy (2-position) and hydroxyl (6-position) groups.
• Key Differences :
  • The hydroxyl group increases hydrogen-bonding capacity, enhancing solubility in aqueous media but reducing stability under oxidative conditions compared to methoxy analogs .
  • Pharmacokinetics : Hydroxy-substituted compounds often show higher metabolic clearance due to phase II conjugation (e.g., glucuronidation), whereas methoxy groups resist such modifications .

2-Cyclohexylmethoxybenzoic Acid

• Structure : Cyclohexylmethoxy (2-position) instead of cyclopropoxy.
• Thermodynamic Stability: Cyclopropane’s ring strain (≈27 kcal/mol) makes cyclopropoxy derivatives more reactive in ring-opening reactions compared to cyclohexyl analogs .

Research Challenges and Contradictions

• Biological Activity Discrepancies : Variability in antimicrobial efficacy across studies may arise from differences in assay conditions (e.g., pH, cell lines) . Meta-analyses are recommended to resolve contradictions.
• Synthetic Yields : Cyclopropoxy introduction often suffers from low yields due to ring strain, whereas larger alkoxy groups (e.g., cyclohexylmethoxy) are more efficiently incorporated .